Cas no 328028-32-6 (3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide)

• Product Name: 3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide
• CAS No: 328028-32-6
• Molecular Formula: C₁₃H₁₂N₂O₂F₂S₂
• Molecular Weight: 330.373
• CID: 3104994
• PubChem ID: 3832978

3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide Properties

Names and Identifiers

• 3-Amino-N-(4-difluoromethylsulfanyl-phenyl)-benzenesulfonamide
• G34446
• MLS000773560
• SMR000364269
• EN300-02127
• 328028-32-6
• CS-0218819
• SR-01000028564
• 3-AMINO-N-(4-[(DIFLUOROMETHYL)SULFANYL]PHENYL)BENZENE-1-SULFONAMIDE
• Z56785503
• 3-amino-N-(4-((difluoromethyl)sulfanyl)phenyl)benzene-1-sulfonamide
• 3-amino-N-[4-(difluoromethylsulfanyl)phenyl]benzenesulfonamide
• AKOS000115641
• 3-amino-N-{4-[(difluoromethyl)sulfanyl]phenyl}benzene-1-sulfonamide
• SR-01000028564-1
• CHEMBL1541664
• 999-616-9
• HMS2758M21
• 3-AMINO-N-{4-[(DIFLUOROMETHYL)SULFANYL]PHENYL}BENZENESULFONAMIDE

• InChIKey： CYPISBFZHWKBGV-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12F2N2O2S2/c14-13(15)20-11-6-4-10(5-7-11)17-21(18,19)12-3-1-2-9(16)8-12/h1-8,13,17H,16H2

Computed Properties

• Exact Mass: 330.03082630Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 330.03082630Da
• Heavy Atom Count: 21
• Complexity: 420
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides